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Compound of Interest

Compound Name: 1-Benzyl-2-pyrrolidinone

Cat. No.: B1346716 Get Quote

An In-depth Technical Guide to 1-Benzyl-2-pyrrolidinone

This guide provides a detailed overview of the physicochemical properties of 1-Benzyl-2-
pyrrolidinone, a compound utilized in pharmaceutical and organic synthesis. The information

is tailored for researchers, scientists, and professionals in drug development, presenting key

data in a structured format.

Core Physicochemical Data
1-Benzyl-2-pyrrolidinone, also known as N-benzylpyrrolidin-2-one, is a five-membered lactam

ring bearing a benzyl substituent at the nitrogen atom. Its fundamental properties are

summarized below.
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Property Value Citations

Molecular Formula C₁₁H₁₃NO [1][2][3][4][5]

Molecular Weight 175.23 g/mol [1][2][3][4]

Monoisotopic Mass 175.099714038 g/mol [6]

CAS Number 5291-77-0 [1][3][4][5][6][7]

Appearance Clear colorless to yellow liquid [5][6]

Density 1.095 g/mL at 25 °C [2][3][7]

Refractive Index n20/D 1.552 [2][3][7]

Solubility Slightly soluble in water [2][7]

Synthetic Utility and Experimental Workflow
1-Benzyl-2-pyrrolidinone serves as a versatile intermediate in organic synthesis.[6] A notable

application is its use in the synthesis of N-benzylpyrrolidine through a reduction reaction. This

process is a key step in the elaboration of more complex molecular architectures for

pharmaceutical applications.[7][8]

Experimental Protocol: Reduction of 1-Benzyl-2-
pyrrolidinone
A common experimental procedure for the reduction of 1-Benzyl-2-pyrrolidinone involves the

use of a reducing agent such as lithium N,N-dialkylaminoborohydrides in an appropriate

solvent like tetrahydrofuran (THF).[7][8] The reaction proceeds by the nucleophilic attack of the

hydride on the carbonyl carbon of the lactam, followed by workup to yield the corresponding

amine, N-benzylpyrrolidine.

The logical workflow for this chemical transformation can be visualized as follows:
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Caption: Workflow for the reduction of 1-Benzyl-2-pyrrolidinone.

While 1-Benzyl-2-pyrrolidinone is a valuable building block in the synthesis of various drugs,

including antipsychotics and analgesics, detailed information on its direct involvement in

specific biological signaling pathways is not extensively documented in the public domain.[6] Its

primary role, as highlighted in the available literature, is that of a precursor and solvent in the

broader context of chemical and pharmaceutical research.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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